Cas no 1185302-12-8 (3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride)
3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride
- AKOS015848723
- 3-(4-PHENOXYPHENOXY)PYRROLIDINEHYDROCHLORIDE
- 3-(4-phenoxyphenoxy)pyrrolidine;hydrochloride
- AB88496
- SCHEMBL4317942
- 1185302-12-8
-
- MDL: MFCD09997071
- Inchi: 1S/C16H17NO2.ClH/c1-2-4-13(5-3-1)18-14-6-8-15(9-7-14)19-16-10-11-17-12-16;/h1-9,16-17H,10-12H2;1H
- InChI Key: DZKGJJYPXXSRJE-UHFFFAOYSA-N
- SMILES: Cl.O(C1C=CC(=CC=1)OC1C=CC=CC=1)C1CNCC1
Computed Properties
- Exact Mass: 291.1026065g/mol
- Monoisotopic Mass: 291.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.5Ų
3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P012635-50mg |
3-(4-Phenoxyphenoxy)pyrrolidine Hydrochloride |
1185302-12-8 | 50mg |
$ 155.00 | 2022-06-03 | ||
| TRC | P012635-100mg |
3-(4-Phenoxyphenoxy)pyrrolidine Hydrochloride |
1185302-12-8 | 100mg |
$ 260.00 | 2022-06-03 | ||
| Chemenu | CM487943-1g |
3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride |
1185302-12-8 | 97% | 1g |
$216 | 2023-01-03 | |
| Chemenu | CM487943-5g |
3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride |
1185302-12-8 | 97% | 5g |
$641 | 2023-01-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1951513-1g |
3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride |
1185302-12-8 | 97% | 1g |
¥8988.00 | 2024-08-09 |
3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride
Comprehensive Guide to 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride (CAS 1185302-12-8): Properties, Applications, and Market Insights
3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride (CAS 1185302-12-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining phenoxy and pyrrolidine moieties, serves as a key intermediate in the synthesis of bioactive molecules. Its hydrochloride salt form enhances solubility, making it particularly valuable in drug development and formulation studies.
The growing interest in 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride is driven by its potential applications in central nervous system (CNS) drug discovery and neuropharmacology. Researchers are exploring its role as a building block for novel dopamine receptor modulators and serotonergic compounds, aligning with current trends in mental health therapeutics. The compound's structural features make it particularly interesting for designing molecules that can cross the blood-brain barrier efficiently.
From a chemical perspective, 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride demonstrates remarkable stability under various conditions, which contributes to its utility in multi-step synthetic processes. The phenoxyphenoxy group provides aromatic character while the pyrrolidine hydrochloride moiety offers basicity and hydrogen bonding capacity. This combination creates unique opportunities for molecular interactions in biological systems, explaining why it's frequently referenced in medicinal chemistry patents and drug discovery publications.
The synthesis of 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride typically involves Pd-catalyzed coupling reactions followed by salt formation, with current research focusing on optimizing these processes for better yields and sustainability. Recent publications highlight innovative approaches using flow chemistry techniques and green chemistry principles, reflecting the pharmaceutical industry's shift toward more environmentally friendly production methods.
Market analysis indicates steady growth in demand for 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride, particularly from contract research organizations (CROs) and pharmaceutical development companies. The compound's pricing remains competitive, with purity grades ranging from 95% to 99% available from major chemical suppliers. Quality control typically involves HPLC analysis and mass spectrometry verification to ensure batch-to-batch consistency for research applications.
Storage and handling recommendations for 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride emphasize protection from moisture and maintenance at room temperature in well-sealed containers. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound, including the use of personal protective equipment (PPE) and adequate ventilation.
Future research directions for 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride include exploring its potential in neurodegenerative disease research and as a scaffold for GPCR-targeted therapeutics. The compound's versatility continues to make it a valuable tool for medicinal chemists addressing current challenges in CNS drug delivery and receptor subtype selectivity.
For researchers considering 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride for their projects, it's recommended to consult recent literature on its structure-activity relationships and metabolic stability profiles. Several published studies have demonstrated its effectiveness as a precursor in creating compounds with improved pharmacokinetic properties and target binding affinity.
The analytical characterization of 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride typically includes 1H NMR, 13C NMR, and FTIR spectroscopy, with melting point determination and elemental analysis providing additional quality verification. These standard analytical methods ensure researchers receive material with confirmed structure and purity for their experimental needs.
As the pharmaceutical industry continues to focus on precision medicine and targeted therapies, intermediates like 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride will likely see increased utilization. Its balanced combination of aromatic and aliphatic characteristics, along with the hydrochloride salt's favorable properties, positions it as a versatile building block in modern drug discovery pipelines.
1185302-12-8 (3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride) Related Products
- 931581-76-9((3S)-3-benzylpyrrolidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)